2-chloro-5-fluoro-6-(morpholin-4-yl)pyridine-3-carbonitrile
Overview
Description
Morpholine is a common moiety in various pharmaceuticals and its derivatives have been studied for their potential biological activities . It’s often used in drug discovery as a building block in the synthesis of more complex compounds .
Synthesis Analysis
The synthesis of fluorinated pyridines, which are similar to the compound you’re interested in, has been extensively studied . Fluoropyridines are usually synthesized from commercially available dichloro or tetrafluoropyridine with sodium methoxide .Molecular Structure Analysis
The molecular structure of these compounds typically involves a morpholine ring and a benzene ring linked to each other through a CC or a CN bond .Chemical Reactions Analysis
Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They are often used as starting materials for the preparation of various other compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, 2-Chloro-5-fluoropyrimidine has a molecular weight of 132.52 and a density of 1.439 g/mL at 20 °C .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-5-fluoro-6-(morpholin-4-yl)pyridine-3-carbonitrile involves the reaction of 2-chloro-5-fluoro-6-hydroxypyridine-3-carbonitrile with morpholine in the presence of a suitable reagent to form the desired product.", "Starting Materials": [ "2-chloro-5-fluoro-6-hydroxypyridine-3-carbonitrile", "Morpholine" ], "Reaction": [ "To a solution of 2-chloro-5-fluoro-6-hydroxypyridine-3-carbonitrile in a suitable solvent, add morpholine and a suitable reagent such as triethylamine or potassium carbonate.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool and then filter off any solid that may have formed.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain the desired product, 2-chloro-5-fluoro-6-(morpholin-4-yl)pyridine-3-carbonitrile." ] } | |
CAS RN |
1593889-83-8 |
Product Name |
2-chloro-5-fluoro-6-(morpholin-4-yl)pyridine-3-carbonitrile |
Molecular Formula |
C10H9ClFN3O |
Molecular Weight |
241.6 |
Purity |
95 |
Origin of Product |
United States |
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